4-Chloro-3H-spiro[2-benzofuran-1,4'-piperidine] hydrochloride

• IUPAC Name: 7-chlorospiro[1H-2-benzofuran-3,4'-piperidine];hydrochloride
• InChI: InChI=1S/C12H14ClNO.ClH/c13-11-3-1-2-10-9(11)8-15-12(10)4-6-14-7-5-12;/h1-3,14H,4-8H2;1H
• InChI Key: KWVJVASQTCNQJI-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12C3=C(CO2)C(=CC=C3)Cl.Cl
• Molecular Formula: C12H15Cl2NO
• Molecular Weight: 260.16 g/mol

Description

4-Chloro-3H-spiro[2-benzofuran-1,4’-piperidine] hydrochloride is a chemical compound with the formula C12H14ClNO・HCl. It has a molecular weight of 260.16. It is also known as CB-13 and is classified as a synthetic cannabinoid compound.

Molecular Structure Analysis

The molecular structure of 4-Chloro-3H-spiro[2-benzofuran-1,4’-piperidine] hydrochloride consists of a benzofuran ring and a piperidine ring. The benzofuran ring is a heterocyclic compound, consisting of fused benzene and furan rings. The piperidine ring is a six-membered ring with one nitrogen atom.

Scientific Research Applications

Histamine Release Inhibition

• . Investigating similar effects for 4-Chloro-3H-spiro[2-benzofuran-1,4’-piperidine] hydrochloride could be valuable.

Anticancer Potential

• .

Safety and Hazards

The safety data sheet for 4-Chloro-3H-spiro[2-benzofuran-1,4’-piperidine] hydrochloride suggests that it should be handled with care. In case of inhalation, skin or eye contact, or ingestion, appropriate first aid measures should be taken. The compound should be kept away from heat, sparks, open flames, and hot surfaces.

Mechanism of Action

Target of Action

Similar compounds have been used in the synthesis of antagonists for the histamine h4 receptor and NK3 .

Mode of Action

It is known that the piperidine moiety in similar compounds can enable the molecular framework to access a diverse range of therapeutic targets due to its conformational flexibility .